Cas no 1004644-08-9 (N -(2-Amino-ethyl)-2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)-acetamide)

• Product Name: N -(2-Amino-ethyl)-2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)-acetamide
• CAS No: 1004644-08-9
• MF: C₉H₁₅N₅O₃
• MW: 241.247101068497
• CID: 3059540
• PubChem ID: 7017811
• Update Time: 2025-04-21

N -(2-Amino-ethyl)-2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N -(2-Amino-ethyl)-2-(3,5-dimethyl-4-nitro-pyrazol-1-yl)-acetamide
• AKOS B021442
• ART-CHEM-BB B021442
• N-(2-AMINO-ETHYL)-2-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YL)-ACETAMIDE
• AKOS000310923
• 1004644-08-9
• N-(2-aminoethyl)-2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide
• CS-0335763
• AKOS015922082
• N-(2-aminoethyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide
• STK349781
• N~1~-(2-AMINOETHYL)-2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)ACETAMIDE
• N-(2-Aminoethyl)-3,5-dimethyl-4-nitro-1H-pyrazole-1-acetamide
• DTXSID001180461

• MDL： MFCD04970495
• Inchi： 1S/C9H15N5O3/c1-6-9(14(16)17)7(2)13(12-6)5-8(15)11-4-3-10/h3-5,10H2,1-2H3,(H,11,15)
• InChI Key： TZCVNFIHWZQRQS-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])NCCN

Computed Properties

• Exact Mass: 241.11748936Da
• Monoisotopic Mass: 241.11748936Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 119Ų